Cas no 20901-65-9 (3-bromo-4-(methylsulfanyl)aniline)

• Product Name: 3-bromo-4-(methylsulfanyl)aniline
• CAS No: 20901-65-9
• MF: C₇H₈BrNS
• MW: 218.114119529724
• MDL: MFCD16085632
• CID: 1016100
• PubChem ID: 61712476
• Update Time: 2025-09-28

3-bromo-4-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(methylthio)benzenamine
• 4-amino-2-bromophenyl methyl sulphide
• Benzenamine, 3-bromo-4-(methylthio)-
• 3-bromo-4-methylsulfanylaniline
• 3-bromo-4-(methylsulfanyl)aniline
• MFCD16085632
• CS-0245990
• 20901-65-9
• EN300-314759
• SY218647
• D87910
• AKOS010981341
• 3-Bromo-4-(methylthio)aniline
• DB-217961
• Z852342876

• MDL： MFCD16085632
• Inchi： 1S/C7H8BrNS/c1-10-7-3-2-5(9)4-6(7)8/h2-4H,9H2,1H3
• InChI Key： FBYKGRIMIDNBJS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1SC)N

Computed Properties

• Exact Mass: 216.95614
• Monoisotopic Mass: 216.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers